Cas no 915799-67-6 (1-Benzyloxy-4-(difluoromethyl)benzene)

1-Benzyloxy-4-(difluoromethyl)benzene structure

915799-67-6 structure

Product Name:1-Benzyloxy-4-(difluoromethyl)benzene

CAS No:915799-67-6

MF:C₁₄H₁₂F₂O

MW:234.241291046143

CID:748429

PubChem ID:54772391

Update Time:2024-10-26

1-Benzyloxy-4-(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-(difluoromethyl)-4-(phenylmethoxy)-
- 1-(difluoromethyl)-4-phenylmethoxybenzene
- 1-(Difluoromethyl)-4-(phenylmethoxy)benzene (ACI)
- 1-(Benzyloxy)-4-(difluoromethyl)benzene
- 1-Benzyloxy-4-(difluoromethyl)benzene
- BBL104175
- LFDJCWRYXCAVSC-UHFFFAOYSA-N
- AU-004/43501768
- N12269
- SCHEMBL15270473
- DTXSID00716750
- 915799-67-6
- MFCD18803519
- 5-CF2H
- AKOS005258995
- PS-7665
- C14H12F2O
- SB85516
- 1-(Benzyloxy)-4-(difluoromethyl)benzene97%
- 1-Benzyloxy-4-(difluoromethyl)benzene, AldrichCPR
- Benzyl 4-(difluoromethyl)phenyl ether, 4-(Benzyloxy)benzal fluoride, 4-(Benzyloxy)-alpha,alpha-difluorotoluene
- STL557989
- Inchi： 1S/C14H12F2O/c15-14(16)12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11/h1-9,14H,10H2
- InChI Key： LFDJCWRYXCAVSC-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(OCC2C=CC=CC=2)=CC=1)F

Computed Properties

Exact Mass: 234.08562133g/mol
Monoisotopic Mass: 234.08562133g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Color/Form: NA
Density: 1.2±0.1 g/cm3
Boiling Point: 323.6±42.0 °C at 760 mmHg
Flash Point: 189.2±23.2 °C

1-Benzyloxy-4-(difluoromethyl)benzene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

1-Benzyloxy-4-(difluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	059627-1g	1-Benzyloxy-4-(difluoromethyl)benzene	915799-67-6	97%	1g	3039.0CNY	2021-07-13
TRC	B685558-50mg	1-Benzyloxy-4-(difluoromethyl)benzene	915799-67-6		50mg	$ 50.00	2022-06-06
TRC	B685558-100mg	1-Benzyloxy-4-(difluoromethyl)benzene	915799-67-6		100mg	$ 65.00	2022-06-06
TRC	B685558-500mg	1-Benzyloxy-4-(difluoromethyl)benzene	915799-67-6		500mg	$ 210.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	059627-1g	1-Benzyloxy-4-(difluoromethyl)benzene	915799-67-6	97%	1g	3039CNY	2021-05-07
Apollo Scientific	PC49551-1g	1-(Benzyloxy)-4-(difluoromethyl)benzene	915799-67-6	98%	1g	£90.00	2023-04-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B888961-5g	1-(Benzyloxy)-4-(difluoromethyl)benzene	915799-67-6	≥97%	5g	2,185.20	2021-05-17
Key Organics Ltd	PS-7665-1MG	1-(Benzyloxy)-4-(difluoromethyl)benzene	915799-67-6	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	PS-7665-5MG	1-(Benzyloxy)-4-(difluoromethyl)benzene	915799-67-6	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	PS-7665-10MG	1-(Benzyloxy)-4-(difluoromethyl)benzene	915799-67-6	>90%	10mg	£63.00	2025-02-09

1-Benzyloxy-4-(difluoromethyl)benzene Production Method

Production Method 1

19578-68-8

65864-64-4

915799-67-6

Reaction Conditions

1.1 Reagents: Cuprous iodide , Cesium fluoride Solvents: N-Methyl-2-pyrrolidone ; 24 h, 120 °C

Reference

: Copper-Mediated Difluoromethylation of Aryl and Vinyl Iodides

Fier, Patrick S.; et al, Journal of the American Chemical Society, 2012, 134(12), 5524-5527

Production Method 2

146631-00-7

915799-67-6

Reaction Conditions

1.1 Reagents: Hydroquinone , Potassium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ; rt → 110 °C; 48 h, 110 °C

Reference

: Chlorodifluoromethane-triggered formation of difluoromethylated arenes catalysed by palladium

Feng, Zhang; et al, Nature Chemistry, 2017, 9(9), 918-923

Production Method 3

4397-53-9

915799-67-6

Reaction Conditions

1.1 Reagents: Diphenyl sulfide , Potassium fluoride , Selectfluor Solvents: Acetonitrile , Toluene ; 6 h, 110 °C
1.2 Reagents: Water

Reference

: Ph2S/selectfluor-promoted deoxydifluorination of aldehydes

He, Guowen; et al, Tetrahedron, 2021, 83,

Production Method 4

4397-53-9

915799-67-6

Reaction Conditions

1.1 Reagents: (Diethylamino)sulfur trifluoride Catalysts: Methanol Solvents: Dichloromethane ; 3 d, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized

Reference

: Minimal Self-Immolative Probe for Multimodal Fluoride Detection

Gabrielli, Luca; et al, Journal of Organic Chemistry, 2016, 81(22), 10715-10720

Production Method 5

18198-39-5

754226-40-9

180058-31-5

915799-67-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Pentane , Tetrahydrofuran ; 0.5 h, -78 °C; 0.5 h, -78 °C → 0 °C; 0 °C → rt
1.2 Reagents: 2,5-Di-tert-butyl-1,4-benzoquinone Solvents: Dimethylformamide ; 1 h, rt

Reference

: [Ph4P]+[Cu(CF2H)2]-: A Powerful Difluoromethylating Reagent Inspired by Mechanistic Investigation

Zhao, Haiwei; et al, Angewandte Chemie, 2022, 61(42),

Production Method 6

90-02-8

915799-67-6

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 6 h, rt
2.1 Reagents: (Diethylamino)sulfur trifluoride Catalysts: Methanol Solvents: Dichloromethane ; rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; 5 h, rt

Reference

: Synthesis and evaluation of general mechanism-based inhibitors of sulfatases based on (difluoro)methyl phenyl sulfate and cyclic phenyl sulfamate motifs

Hanson, Sarah R.; et al, Bioorganic & Medicinal Chemistry, 2006, 14(24), 8386-8395

Production Method 7

4397-53-9

915799-67-6

Reaction Conditions

1.1 Reagents: (Diethylamino)sulfur trifluoride Catalysts: Methanol Solvents: Dichloromethane ; rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 5 h, rt

Reference

: Synthesis and evaluation of general mechanism-based inhibitors of sulfatases based on (difluoro)methyl phenyl sulfate and cyclic phenyl sulfamate motifs

Hanson, Sarah R.; et al, Bioorganic & Medicinal Chemistry, 2006, 14(24), 8386-8395

Production Method 8

146631-00-7

1449521-05-4

915799-67-6

Reaction Conditions

1.1 Reagents: Calcium hydroxide , 1,3-Cyclopentanedione , Water Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: p-Xylene ; 3 h, 90 °C; 90 °C → rt

Reference

: Pd-Catalyzed Transfer of Difluorocarbene

Deng, Xiao-Yun; et al, Organic Letters, 2016, 18(17), 4384-4387

Production Method 9

6793-92-6

65864-64-4

915799-67-6

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Bis(dibenzylideneacetone)palladium , [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-2-imidazolidinylidene]chlorosilver Solvents: Toluene ; 6 h, 80 °C

Reference

: Cooperative dual palladium/silver catalyst for direct difluoromethylation of aryl bromides and iodides

Gu, Yang; et al, Nature Communications, 2014, 5,

Production Method 10

146631-00-7

1511-62-2

915799-67-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: 2,2′-Bipyridine , 4-(Dimethylamino)pyridine , Bis(triphenylphosphine) nickel dibromide , 5,5′-Dibromo-2,2′-bipyridine Solvents: Tetrahydrofuran , 1,4-Dioxane ; 17 h, 80 °C

Reference

: Nickel-Catalyzed Difluoromethylation of Arylboronic Acids with Bromodifluoromethane

Fu, Xia-Ping; et al, Chinese Journal of Chemistry, 2018, 36(2), 143-146

Production Method 11

146631-00-7

1511-62-2

915799-67-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Triphenylphosphine , Methanesulfonic acid, 1,1,1-trifluoro-, nickel(2+) salt (2:1) , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: 1,4-Dioxane ; 24 h, 80 °C

Reference

: Nickel-catalyzed direct difluoromethylation of aryl boronic acids with BrCF2H

Sheng, Jie; et al, Organic Chemistry Frontiers, 2018, 5(4), 606-610

Production Method 12

146631-00-7

667-27-6

915799-67-6

Reaction Conditions

1.1 Reagents: Hydroquinone , Potassium carbonate Catalysts: Styrene , Dichlorobis(triphenylphosphine)palladium , Iron(III) acetylacetonate , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ; 24 h, 80 °C

Reference

: Access to Difluoromethylated Arenes by Pd-Catalyzed Reaction of Arylboronic Acids with Bromodifluoroacetate

Feng, Zhang; et al, Organic Letters, 2016, 18(1), 44-47

Production Method 13

19578-68-8

915799-67-6

Reaction Conditions

1.1 Catalysts: Bis(dibenzylideneacetone)palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Toluene , 1,4-Dioxane ; 24 h, 100 °C

Reference

: Synthesis of L-Au(I)-CF2H Complexes and Their Application as Transmetalation Shuttles to the Difluoromethylation of Aryl Iodides

Garcia-Dominguez, Patricia, Organometallics, 2021, 40(17), 2923-2928

Production Method 14

2001-45-8

65864-64-4

915799-67-6

Reaction Conditions

1.1 Reagents: Cesium fluoride Catalysts: Cuprous iodide Solvents: Dimethylformamide ; 6 h, rt
1.2 5 min, rt
2.1 Reagents: Butyllithium Solvents: Pentane , Tetrahydrofuran ; 0.5 h, -78 °C; 0.5 h, -78 °C → 0 °C; 0 °C → rt
2.2 Reagents: 2,5-Di-tert-butyl-1,4-benzoquinone Solvents: Dimethylformamide ; 1 h, rt

Reference

: [Ph4P]+[Cu(CF2H)2]-: A Powerful Difluoromethylating Reagent Inspired by Mechanistic Investigation

Zhao, Haiwei; et al, Angewandte Chemie, 2022, 61(42),

Production Method 15

96029-36-6

65864-64-4

915799-67-6

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Solvents: Tetrahydrofuran ; 3 h, rt
2.1 Catalysts: Bis(dibenzylideneacetone)palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Toluene , 1,4-Dioxane ; 24 h, 100 °C

Reference

: Synthesis of L-Au(I)-CF2H Complexes and Their Application as Transmetalation Shuttles to the Difluoromethylation of Aryl Iodides

Garcia-Dominguez, Patricia, Organometallics, 2021, 40(17), 2923-2928

Production Method 16

855-38-9

915799-67-6

Reaction Conditions

1.1 Reagents: Thiodiglycol , Sodium tetrachloroaurate Solvents: Methanol , Water ; 0 °C
1.2 Solvents: Methanol , Dichloromethane ; 0 °C; overnight, 25 °C
2.1 Reagents: Sodium tert-butoxide Solvents: Tetrahydrofuran ; 3 h, rt
3.1 Catalysts: Bis(dibenzylideneacetone)palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Toluene , 1,4-Dioxane ; 24 h, 100 °C

Reference

: Synthesis of L-Au(I)-CF2H Complexes and Their Application as Transmetalation Shuttles to the Difluoromethylation of Aryl Iodides

Garcia-Dominguez, Patricia, Organometallics, 2021, 40(17), 2923-2928